Cas no 330-14-3 (4-(Trifluoromethylthio)benzoyl chloride)

• Product Name: 4-(Trifluoromethylthio)benzoyl chloride
• CAS No: 330-14-3
• MF: C₈H₄ClF₃OS
• MW: 240.629970550537
• MDL: MFCD01631632
• CID: 36893
• PubChem ID: 24879468
• Update Time: 2025-04-18

4-(Trifluoromethylthio)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethylthio)benzoyl chloride
• 4-trifluomethylthio-benzoyl chloride
• 4-(trifluoromethylsulfanyl)benzoyl chloride
• 4-((Trifluoromethyl)thio)benzoyl chloride
• 4-[(Trifluoromethyl)thio]benzoyl chloride
• 4-Trifluormethylmercapto-benzoylchlorid
• 4-trifluoromethylsulfanyl-benzoyl chloride
• Benzoylchloride, p-[(trifluoromethyl)thio]- (6CI,8CI)
• 4-Trifluoromethylsulfanylbenzoyl chloride
• p-[(Trifluoromethyl)thio]benzoyl chloride
• 4-(Trifluoromethylthio)benzoylchloride
• CS-W012803
• A821564
• T2745
• 4-(Trifluoromethylthio)benzoyl chloride, 97%
• 330-14-3
• 4-trifluomethylthio benzoyl chloride
• J-018975
• AM62334
• 4-[(Trifluoromethyl)sulphanyl]benzoyl chloride
• DTXSID10380688
• SCHEMBL282471
• 4-((Trifluoromethyl)thio)benzoylchloride
• 4-(trifluoro-methylthio)benzoyl chloride
• PS-10734
• AKOS015853063
• MFCD01631632
• C8H4ClF3OS
• Benzoyl chloride, 4-[(trifluoromethyl)thio]-
• 4-(trifluoromethylthio)-benzoylchloride
• FT-0616952
• SY032445
• 4-Trifluoromethylsulfanylbenzoyl Chloride; p-[(Trifluoromethyl)thio]benzoyl Chloride; Benzoyl chloride, p-[(trifluoromethyl)thio]; 4-[(Trifluoromethyl)thio]benzoyl chloride
• 4-(trifluoromethylthio)benzoyl chloride;
• DB-048313
• 4-[(trifluoromethyl)sulfanyl]benzoyl chloride

• MDL： MFCD01631632
• Inchi： 1S/C8H4ClF3OS/c9-7(13)5-1-3-6(4-2-5)14-8(10,11)12/h1-4H
• InChI Key： BCMFTOCCLOAGBP-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)SC(F)(F)F)=O
• BRN： 2723544

Computed Properties

• Exact Mass: 239.96200
• Monoisotopic Mass: 239.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2

Experimental Properties

• Color/Form: Not available
• Density: 1.445 g/mL at 25 °C(lit.)
• Boiling Point: 229-230 °C(lit.)
• Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
• Refractive Index: n20/D 1.5220(lit.)
• PSA: 42.37000
• LogP: 3.67750
• Solubility: Not available
• Sensitiveness: Moisture Sensitive

4-(Trifluoromethylthio)benzoyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：H226,H314
• Hazard Statement： P280,P305+P351+P338,P310
• Warning Statement： Faceshields, full-face respirator (US), Gloves, Goggles, multi-purpose combination respirator cartridge (US), type ABEK (EN14387) respirator filter
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-34
• Safety Instruction： S16-S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R10; R34
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides